Cas no 54738-70-4 (3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 54738-70-4
• MF: C₆H₅BrN₄O
• MW: 229.034099340439
• MDL: MFCD06661806
• CID: 2857391
• PubChem ID: 135523800
• Update Time: 2025-06-30

3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• MODBUWPKWKQQDO-UHFFFAOYSA-N
• 3-BROMO-1-METHYL-1H,4H,5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• D86115
• AKOS004902886
• 3-BROMO-1-METHYL-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• 3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 3-Bromo-1-methyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 54738-70-4
• CS-0253498
• SY219944
• WS-02356
• MFCD06661806
• Z1696822379
• EN300-64570
• 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• MDL： MFCD06661806
• Inchi： 1S/C6H5BrN4O/c1-11-5-3(4(7)10-11)6(12)9-2-8-5/h2H,1H3,(H,8,9,12)
• InChI Key： MODBUWPKWKQQDO-UHFFFAOYSA-N
• SMILES： CN1C2N=CNC(=O)C=2C(Br)=N1

Computed Properties

• Exact Mass: 227.96467g/mol
• Monoisotopic Mass: 227.96467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

3-Bromo-1-Methyl-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-one (CAS No. 54738-70-4): An Overview of Its Properties and Applications

3-Bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 54738-70-4) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one.

Chemical Structure and Properties

The molecular formula of 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is C₉H₈BrN₅O, with a molecular weight of approximately 262.09 g/mol. The compound features a pyrazolopyrimidine core with a bromine substituent at the 3-position and a methyl group at the 1-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The bromine substituent enhances the compound's reactivity and selectivity in various chemical reactions. The methyl group at the 1-position contributes to the molecule's stability and solubility in organic solvents. These properties make 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one an attractive candidate for drug design and development.

Synthesis Methods

The synthesis of 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has been extensively studied in the literature. One common approach involves the condensation of 3-bromopyrazole with a suitable pyrimidine derivative followed by cyclization and oxidation steps. This method typically yields high purity products with good yields.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave irradiation. This approach significantly reduces reaction time and improves yield compared to conventional methods. The use of microwave-assisted synthesis is gaining popularity due to its environmental benefits and cost-effectiveness.

Biological Activities and Therapeutic Potential

3-Bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has shown promising biological activities in various preclinical studies. One of its notable applications is as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, it has been reported to inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

A study published in the journal Bioorganic & Medicinal Chemistry Letters demonstrated that 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one exhibits potent anti-proliferative effects on cancer cells by selectively targeting CDK2 and CDK9. This selective inhibition suggests potential therapeutic applications in cancer treatment.

In addition to its anti-cancer properties, 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has also been investigated for its anti-inflammatory effects. Research conducted at the University of California found that the compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in treating various diseases.

A Phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and pharmacokinetics of 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one in healthy volunteers. The results showed that the compound was well-tolerated with no serious adverse effects observed at therapeutic doses.

The future directions for research on 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one include optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Additionally, further clinical trials are needed to validate its efficacy in larger patient populations.

Safety Considerations and Handling Guidelines

Safety is a critical aspect when working with any chemical compound. While 3-bromo-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is not classified as a hazardous material or controlled substance under current regulations, it is important to follow standard laboratory safety protocols when handling this compound.

Laboratory personnel should wear appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained to minimize exposure risk. It is also recommended to store the compound in a cool, dry place away from incompatible materials.